N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide
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Description
N-((2-(pyrrolidin-1-yl)pyridin-3-yl)methyl)-2-((tetrahydrothiophen-3-yl)oxy)isonicotinamide is a useful research compound. Its molecular formula is C20H24N4O2S and its molecular weight is 384.5. The purity is usually 95%.
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Scientific Research Applications
Crystal Structure and Antimicrobial Activities
The synthesis and characterization of cobalt(II) 2-methylthionicotinate complexes with N-heterocyclic ligands, including those related to isonicotinamide derivatives, have been explored. These complexes were studied for their crystal structure, spectroscopic, magnetic properties, and antimicrobial activities against various bacteria and fungi strains. The findings suggest that complexation of nicotinate derivatives enhances their biological activities (Segl′a et al., 2008).
Drug Cocrystals Formation
Research into carboxamide-pyridine N-oxide heterosynthons for crystal engineering has shown the assembly of isonicotinamide N-oxide in a triple helix architecture. This novel synthon is utilized to synthesize cocrystals of barbiturate drugs with 4,4'-bipyridine N,N'-dioxide, indicating a potential route for drug formulation and development (Reddy et al., 2006).
Metabolite Quantification for Nutritional Status
The quantification of urinary niacin metabolites, such as N1-methyl-2-pyridone-5-carboxamide and N1-methylnicotinamide, using reversed-phase high-performance liquid chromatography has been reported. This method offers a straightforward, rapid, and sensitive assessment of niacin status, illustrating the chemical's relevance in human health and nutrition (Carter, 1982).
Catalytic Applications and Ethylene Oligomerization
The synthesis and structure of mono- and dinuclear nickel complexes with ligands related to pyridine and their application in the catalytic oligomerization of ethylene have been studied. This research highlights the chemical's role in advancing catalysis and its potential industrial applications (Kermagoret & Braunstein, 2008).
Vasorelaxation and Endothelial Function
N1-Methylnicotinamide has shown potential for inducing vasorelaxation in human blood vessels through the improvement of nitric oxide bioavailability and a reduction of oxidative stress. This effect suggests a therapeutic relevance for disorders of the endothelium, such as hypercholesterolemia and atherosclerosis, highlighting the compound's significance in cardiovascular research (Domagala et al., 2012).
Properties
IUPAC Name |
N-[(2-pyrrolidin-1-ylpyridin-3-yl)methyl]-2-(thiolan-3-yloxy)pyridine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N4O2S/c25-20(15-5-8-21-18(12-15)26-17-6-11-27-14-17)23-13-16-4-3-7-22-19(16)24-9-1-2-10-24/h3-5,7-8,12,17H,1-2,6,9-11,13-14H2,(H,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VFHRQBRXTSGVKC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C=CC=N2)CNC(=O)C3=CC(=NC=C3)OC4CCSC4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N4O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.